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Compound of Interest

Compound Name:
5-Hydroxyomeprazole-13C,d2

(sodium)

Cat. No.: B12368087

Get Quote

Executive Summary
5-Hydroxyomeprazole (5-OH-OMP) is the primary metabolite of Omeprazole formed

exclusively by the CYP2C19 isoenzyme.[1][2][3] Accurate quantification of this metabolite,

alongside the parent drug, is the gold standard for determining CYP2C19 metabolizer

phenotypes (Poor, Intermediate, Extensive, Ultra-rapid).

The use of 5-Hydroxyomeprazole-13C d2 as an Internal Standard (IS) provides superior

correction for matrix effects compared to non-labeled analogs.[1] However, the specific position

of the isotopic labels dictates the mass shift in the product ion. This protocol details the

mechanistic logic for selecting transitions and provides a step-by-step workflow to empirically

validate the optimal precursor-to-product ion pairs.[1]

Chemical Basis & Fragmentation Logic[5]
To optimize transitions, one must understand the fragmentation physics of the molecule.

Omeprazole and its metabolites typically fragment at the sulfoxide bond, splitting the molecule

into two distinct moieties: the Benzimidazole ring and the Pyridine ring.
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Analyte: 5-Hydroxyomeprazole[1][2][3][4][6][7][8][9]
Molecular Formula: C₁₇H₁₉N₃O₄S[1]

Monoisotopic Mass: 361.11 Da[1]

Precursor Ion [M+H]⁺:362.1 m/z[1]

Metabolic Modification: Hydroxylation occurs on the 5-methyl group of the pyridine ring.[1]

Fragmentation:

Primary Product Ion (Pyridine Moiety): The bond cleavage yields the hydroxylated pyridine

fragment. Since the hydroxylation adds +16 Da to the pyridine ring (normally 198 m/z in

Omeprazole), the fragment shifts to 214.1 m/z.

Secondary Product Ion (Benzimidazole Moiety): This fragment (usually ~151 m/z) often

remains unchanged but is less specific.

Internal Standard: 5-Hydroxyomeprazole-13C d2[1][2]
[10]

Labeling: One Carbon-13 (+1 Da) and two Deuterium (+2 Da) atoms.[1]

Total Mass Shift: +3 Da.

Precursor Ion [M+H]⁺:365.1 m/z[1]

Product Ion Uncertainty: The mass of the product ion depends entirely on where the labels

are located.

Scenario A (Labels on Pyridine): If the labels are on the pyridine ring (e.g., O-methoxy-d2

+ ring-13C), the product ion will shift by +3 Da to 217.1 m/z.[1]

Scenario B (Labels on Benzimidazole): If the labels are on the benzimidazole ring, the

pyridine fragment remains unlabeled, and the product ion remains 214.1 m/z.
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Critical Insight: You must experimentally verify the product ion. Relying on theoretical shifts

without checking the Certificate of Analysis (CoA) or performing a product ion scan can lead to

monitoring a non-existent transition.

Optimization Protocol
Phase 1: Stock Preparation & Solubility
Objective: Create stable infusion solutions free of precipitates.

Solvent: Dissolve 1 mg of 5-Hydroxyomeprazole-13C d2 in Methanol (MeOH).

Note: Omeprazole and its metabolites are acid-labile.[1] Do not use acidic diluents (like

0.1% Formic Acid) for the stock solution, as this causes rapid degradation to the

sulfenamide form.

Stabilization: Add 1-2% Ammonium Hydroxide (NH₄OH) or use pure MeOH. Store at -20°C.

Working Solution: Dilute to ~100 ng/mL in 50:50 MeOH:Water for infusion.

Phase 2: MS/MS Tuning (Step-by-Step)
Step 1: Precursor Ion Scan (Q1)[1]

Mode: MS1 Scan (Positive Electrospray Ionization - ESI+)[1]

Mass Range: 350 – 380 m/z[1]

Goal: Confirm the parent mass.

Analyte: Peak at 362.1[1]

IS: Peak at 365.1[1]
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Step 2: Product Ion Scan (MS2) – The Critical Step
Mode: Product Ion Scan[1]

Precursor Fixed: 365.1 (for IS)

Collision Energy (CE): Ramp 10 – 40 eV.

Observation: Look for the dominant fragment.

If you see 217.1, the label is on the Pyridine ring (Select 365 -> 217).[1]

If you see 214.1, the label is on the Benzimidazole ring (Select 365 -> 214).[1]

Note: 365 -> 214 poses a risk of "Cross-talk" if the mass resolution is poor, as it shares the

product mass with the analyte. Scenario A (365 -> 217) is analytically superior.[1]

Step 3: Parameter Optimization (MRM)
Once transitions are selected, optimize the voltages.

Parameter Typical Range Purpose

Declustering Potential (DP) 40 – 80 V

Minimizes solvent clusters;

prevents in-source

fragmentation.[1]

Collision Energy (CE) 10 – 25 eV

Fragmentation energy. Too

high destroys the signal; too

low yields no fragments.

Cell Exit Potential (CXP) 10 – 15 V
Accelerates ions out of the

collision cell.

Optimized Transition Table
The following table summarizes the theoretical and likely experimental transitions. Bold

indicates the primary quantification trace.
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Compound Precursor (Q1) Product (Q3) ID Rationale

5-OH-

Omeprazole
362.1 214.1 Quant

Hydroxylated

Pyridine

fragment

(Specific).[1]

5-OH-

Omeprazole
362.1 198.1 Qual

Loss of Oxygen?

[1] (Less specific,

check for

interference).

5-OH-OMP-13C

d2
365.1 217.1 IS

Assuming labels

are on the

Pyridine ring.[1]

5-OH-OMP-13C

d2
365.1 214.1 IS

Assuming labels

are on the

Benzimidazole

ring.[1]

*Must be confirmed via MS2 scan as detailed in Phase 2.

Workflow Visualization
The following diagram illustrates the decision tree for selecting the correct Internal Standard

transition based on the fragmentation pattern.
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Figure 1: Decision tree for identifying the correct internal standard transition based on isotopic

label location.

Summary of Key Pitfalls
Acidic Degradation: Never leave Omeprazole standards in acidic mobile phases at room

temperature for extended periods. Use alkaline buffers (Ammonium Bicarbonate/Ammonium

Acetate pH > 7.5) or inject immediately.
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Cross-Talk: If your IS transition is 365 -> 214, ensure your chromatographic resolution

separates the IS from the Analyte, or ensure the mass spectrometer's "Pause Time" is

sufficient to clear the collision cell, preventing signal bleed.

Isotopic Purity: Ensure the contribution of the IS to the Analyte channel (365 -> 214 bleeding

into 362 -> 214) is < 0.5% of the LLOQ response.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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